![molecular formula C7H6Cl2N4 B6176241 5,7-dichloro-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidine CAS No. 928767-13-9](/img/no-structure.png)
5,7-dichloro-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidine
Description
5,7-Dichloro-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidine is a chemical compound with the molecular weight of 203.03 . It is a derivative of pyrazolo[4,3-d]pyrimidine .
Synthesis Analysis
The synthesis of pyrazolo[4,3-d]pyrimidine derivatives involves sequential Knoevenagel–Michael addition reactions . The reaction can be catalyzed in both acidic and basic conditions . The condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide, N-methylation, and condensation at the methyl group of compound 12 are involved in the synthesis .Molecular Structure Analysis
The molecular structure of 5,7-dichloro-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidine is represented by the InChI code1S/C6H4Cl2N4/c1-12-4-3(2-9-12)10-6(8)11-5(4)7/h2H,1H3 . Chemical Reactions Analysis
Pyrazolo[4,3-d]pyrimidine derivatives have been found to show significant inhibitory activity with IC50 values of 0.057 ± 0.003, 0.081 ± 0.004 and 0.119 ± 0.007 μM, respectively .Physical And Chemical Properties Analysis
The physical and chemical properties of 5,7-dichloro-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidine include a molecular weight of 203.03 .Mechanism of Action
Future Directions
The future directions of research on 5,7-dichloro-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidine could involve the development of more potent and efficacious anticancer drugs with pyrimidine scaffold . Further investigations could also focus on the synthesis of pyrazolo[4,3-d]pyrimidine derivatives via asymmetric organocatalysis .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5,7-dichloro-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidine involves the reaction of 3,5-dichloro-1,2,4-triazole with 1,3-dimethyl-3,4-dihydropyrazol-5-one in the presence of a base to form the intermediate 5,7-dichloro-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidin-4-ol, which is then dehydrated to yield the final product.", "Starting Materials": [ "3,5-dichloro-1,2,4-triazole", "1,3-dimethyl-3,4-dihydropyrazol-5-one", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: 3,5-dichloro-1,2,4-triazole is added to a solution of 1,3-dimethyl-3,4-dihydropyrazol-5-one in a suitable solvent such as ethanol or acetonitrile.", "Step 2: A base such as sodium hydroxide is added to the reaction mixture to facilitate the reaction.", "Step 3: The reaction mixture is stirred at room temperature for several hours until the intermediate 5,7-dichloro-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidin-4-ol is formed.", "Step 4: The intermediate is then dehydrated by heating the reaction mixture to a higher temperature (e.g. 150-200°C) in the presence of a dehydrating agent such as phosphorus oxychloride or thionyl chloride.", "Step 5: The final product, 5,7-dichloro-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidine, is obtained by purification of the crude product using standard techniques such as recrystallization or column chromatography." ] } | |
CAS RN |
928767-13-9 |
Product Name |
5,7-dichloro-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidine |
Molecular Formula |
C7H6Cl2N4 |
Molecular Weight |
217.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
